![molecular formula C11H22N2O B8441624 [1,4']Bipiperidinyl-4'-ylmethanol](/img/structure/B8441624.png)
[1,4']Bipiperidinyl-4'-ylmethanol
Cat. No. B8441624
M. Wt: 198.31 g/mol
InChI Key: ZCXMSKDCQNWGMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07026335B2
Procedure details
In a three neck round-bottom flask equipped with a stirring bar, reflux condenser, and rubber septa is placed [1,4′]bipiperidinyl-4′-carboxylic acid amide (5.01 g, 23.7 mmol) in 140 mL of anhydrous 1-propanol and the solution is heated to reflux. Sodium metal (˜9.276 g, 403.4 mmol) rinsed in hexane to remove mineral oil) is added in portions. Once the sodium metal completely dissolves, the mixture is allowed to stir over the weekend. The reaction mixture is cooled to room temperature and the solvent removed under reduced pressure. Distilled water is added and the solution extracted with chloroform. The organic layer is collected, dried over sodium sulfate, filtered, and the solvent removed under reduced pressure to afford 4.4 g of the desired product which is used without further purification. 1H NMR (CD3OD, 300 MHz) δ 1.48–1.60 (m, 8H), 1.72–1.80 (m, 2H), 2.61–2.71 (m, 6H), 2.92–3.01 (m, 2H), 3.37 (s, 1H), 3.56 (s, 2H). MS (ESI) m/z 199 (M+H+).
Identifiers
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REACTION_CXSMILES
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[N:1]1([C:7]2([C:13](N)=[O:14])[CH2:12][CH2:11][NH:10][CH2:9][CH2:8]2)[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1.[Na]>C(O)CC.CCCCCC>[N:1]1([C:7]2([CH2:13][OH:14])[CH2:12][CH2:11][NH:10][CH2:9][CH2:8]2)[CH2:6][CH2:5][CH2:4][CH2:3][CH2:2]1 |^1:15|
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Inputs
Step One
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Name
|
|
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Quantity
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5.01 g
|
|
Type
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reactant
|
|
Smiles
|
N1(CCCCC1)C1(CCNCC1)C(=O)N
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Step Two
Step Three
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Name
|
|
|
Quantity
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140 mL
|
|
Type
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solvent
|
|
Smiles
|
C(CC)O
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
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to stir over the weekend
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
In a three neck round-bottom flask equipped with a stirring bar
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
reflux condenser
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
the solution is heated to reflux
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove mineral oil)
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
is added in portions
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DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
Once the sodium metal completely dissolves
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent removed under reduced pressure
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Distilled water is added
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the solution extracted with chloroform
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The organic layer is collected
|
DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulfate
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent removed under reduced pressure
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1(CCCCC1)C1(CCNCC1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 93.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
